Cas no 2098011-80-2 (methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate)

• Product Name: methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate
• CAS No: 2098011-80-2
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 5727381
• PubChem ID: 121215018
• Update Time: 2025-06-08

methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methylimidazo[1,2-b]pyrazole-6-carboxylate
• AKOS026725600
• methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate
• F2198-7867
• 2098011-80-2
• 1H-Imidazo[1,2-b]pyrazole-6-carboxylic acid, 1-methyl-, methyl ester

• Inchi： 1S/C8H9N3O2/c1-10-3-4-11-7(10)5-6(9-11)8(12)13-2/h3-5H,1-2H3
• InChI Key： LZNOGXUJXBZESD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2N(C)C=CN2N=1)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 1.44±0.40(Predicted)

Additional information on methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate

Recent Advances in the Study of Methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate (CAS: 2098011-80-2)

Methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate (CAS: 2098011-80-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, positioning it as a promising scaffold for novel pharmacophores.

The compound belongs to the imidazo[1,2-b]pyrazole class, which is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Researchers have focused on optimizing the synthesis of methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate to improve yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies.

Recent publications highlight the role of methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate as a key intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the development of kinase inhibitors, which are pivotal in targeting signaling pathways involved in cancer and inflammatory diseases. The compound's ability to act as a versatile building block underscores its importance in medicinal chemistry.

In vitro studies have demonstrated that derivatives of methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate exhibit moderate to high inhibitory activity against specific protein kinases. These findings suggest its potential as a lead compound for the development of targeted therapies. Moreover, computational modeling and molecular docking studies have provided insights into the binding interactions of these derivatives with their target proteins, facilitating the design of more potent and selective inhibitors.

Despite these advancements, challenges remain in the clinical translation of methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate-based compounds. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, methyl 1-methyl-1H-imidazo[1,2-b]pyrazole-6-carboxylate (CAS: 2098011-80-2) represents a promising scaffold in drug discovery. Its versatility as a synthetic intermediate and its demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in vivo to pave the way for clinical applications.